Cas no 220655-06-1 (Thiomorpholine, 1,1-dioxide, trifluoroacetate)

• Product Name: Thiomorpholine, 1,1-dioxide, trifluoroacetate
• CAS No: 220655-06-1
• MF: C₆H₁₀F₃NO₄S
• MW: 249.208111286163
• CID: 1406982
• PubChem ID: 22498616
• Update Time: 2025-04-20

Thiomorpholine, 1,1-dioxide, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 1,1-dioxide, trifluoroacetate
• 1,4-thiazinane 1,1-dioxide,2,2,2-trifluoroacetic acid
• s,s-dioxothiamorpholine trifluoroacetic acid salt
• DTXSID60626245
• SCHEMBL5729100
• thiomorpholine 1,1-dioxide trifluoroacetic acid salt
• Trifluoroacetic acid--1lambda~6~,4-thiazinane-1,1-dione (1/1)
• 220655-06-1

• Inchi： 1S/C4H9NO2S.C2HF3O2/c6-8(7)3-1-5-2-4-8;3-2(4,5)1(6)7/h5H,1-4H2;(H,6,7)
• InChI Key： XAXPXRHSVFAURW-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 249.0283
• Monoisotopic Mass: 249.02826346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47